1-Chloro-4-[(4-methoxybutyl)sulfanyl]benzene

• CAS RN: 61016-65-7
• Molecular Formula: C11H15ClOS
• Molecular Weight: 230.75 g/mol
• IUPAC Name: 1-chloro-4-(4-methoxybutylsulfanyl)benzene
• InChI: InChI=1S/C11H15ClOS/c1-13-8-2-3-9-14-11-6-4-10(12)5-7-11/h4-7H,2-3,8-9H2,1H3
• InChI Key: ZZPNHTZYHRVOGB-UHFFFAOYSA-N
• Canonical SMILES: COCCCCSC1=CC=C(C=C1)Cl

Description

1-Chloro-4-[(4-methoxybutyl)sulfanyl]benzene is a useful research compound. Its molecular formula is C11H15ClOS and its molecular weight is 230.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of 7.2 g of a 57% oil dispersion of sodium hydride and 125 ml of toluene was added a solution of 36.5 g of 4-(p-chlorophenylthio)butanol in 125 ml of toluene. The mixture was stirred and heated under reflux until the evolution of hydrogen ceased. It was then cooled and 25.6 g of methyl iodide was added with stirring. The resulting mixture was heated under reflux for 2 hours, cooled, washed with three portions of water saturated with sodium chloride, dried over anhydrous sodium sulfate and evaporated to dryness. The residue was distilled at reduced pressure to give 17.1 g of product, b.p. 92°-100° at 0.05 mm, ND25 1.5524.